molecular formula C19H21BrN2O2 B2737586 N-(3-bromobenzyl)-4-(3-methoxypyrrolidin-1-yl)benzamide CAS No. 2034223-10-2

N-(3-bromobenzyl)-4-(3-methoxypyrrolidin-1-yl)benzamide

Cat. No. B2737586
CAS RN: 2034223-10-2
M. Wt: 389.293
InChI Key: VODQOROEGSURMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-bromobenzyl)-4-(3-methoxypyrrolidin-1-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential as a pharmacological agent. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been extensively studied.

Scientific Research Applications

Photodynamic Therapy Applications

One study explored the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, highlighting their significant potential for use as Type II photosensitizers in the treatment of cancer through photodynamic therapy. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are critical for Type II mechanisms in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Neuroleptic Activity

Another research domain involves the neuroleptic activity of benzamides. A study on benzamides of N,N-disubstituted ethylenediamines, including cyclic alkane-1,2-diamines, showed potential neuroleptic effects. These compounds were evaluated for their inhibitory effects on apomorphine-induced stereotyped behavior in rats, demonstrating a good correlation between structure and activity, suggesting potential use in the treatment of psychosis (Iwanami et al., 1981).

Synthesis Methodologies

Research into the synthesis methodologies for related compounds includes a study on the high-yield synthesis of certain benzamides and their precursors for the preparation of radio-labelled compounds. This demonstrates the importance of these compounds in medical imaging and potentially in the treatment of diseases through targeted radiotherapy (Bobeldijk et al., 1990).

Anticancer Evaluations

Furthermore, some benzamides have been synthesized and evaluated for their anticancer activity. For instance, a series of benzamides were synthesized and tested against a panel of 60 cancer cell lines, demonstrating the potential of these compounds in anticancer drug development (Bekircan et al., 2008).

properties

IUPAC Name

N-[(3-bromophenyl)methyl]-4-(3-methoxypyrrolidin-1-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21BrN2O2/c1-24-18-9-10-22(13-18)17-7-5-15(6-8-17)19(23)21-12-14-3-2-4-16(20)11-14/h2-8,11,18H,9-10,12-13H2,1H3,(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VODQOROEGSURMY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1CCN(C1)C2=CC=C(C=C2)C(=O)NCC3=CC(=CC=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21BrN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

389.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-bromobenzyl)-4-(3-methoxypyrrolidin-1-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.